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Compound of Interest

Compound Name:
5-bromo-3,4-dihydro-2(1H)-

Quinazolinone

CAS No.: 1103395-95-4

Cat. No.: B2797609

Get Quote

The 5-Bromo Quinazolinone Pivot: Structural Dynamics, Synthesis, and Pharmacophore

Expansion

Executive Summary
The quinazolin-4(3H)-one scaffold is a privileged structure in medicinal chemistry, serving as

the backbone for numerous EGFR inhibitors, anticonvulsants, and antimicrobial agents. While

the 6- and 7-positions are frequently exploited due to synthetic accessibility, the 5-bromo

substituted quinazolinone represents a unique and underutilized vector.

The 5-position is chemically distinct due to the peri-interaction with the C4-carbonyl group. This

guide analyzes the structural consequences of this substitution, provides a validated

regioselective synthetic protocol, and outlines strategies to overcome the steric penalties

inherent to functionalizing this position.

Structural Analysis & The "Peri-Effect"
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The 5-bromo substituent is not merely a handle for functionalization; it is a structural

determinant that alters the electronic and steric landscape of the core.

Steric Compression and Carbonyl Geometry
Unlike the 6-, 7-, or 8-positions, a bromine atom at C5 resides in the "bay region" of the fused

ring system, directly adjacent to the C4 carbonyl oxygen.

Van der Waals Radii Clash: The van der Waals radius of Bromine (1.85 Å) and Oxygen (1.52

Å) creates significant steric compression.

Conformational Locking: In 3-substituted derivatives (e.g., 3-phenyl-5-bromoquinazolinone),

this steric pressure restricts rotation around the N3-C(phenyl) bond, often locking the

molecule into a non-planar conformation. This is critical for designing atropisomeric

inhibitors.

Halogen Bonding (XB) Potential
X-ray crystallographic studies of 5-bromoquinazolinones reveal that the C5-Br bond often

exhibits a "sigma-hole"—a region of positive electrostatic potential opposite the C-Br bond.

Directionality: The C5-Br...O/N interactions are highly directional (165°–180°).

Crystal Packing: The Br atom frequently engages in intermolecular halogen bonding with the

carbonyl oxygen of neighboring molecules, creating robust supramolecular synthons that

influence solubility and melting point.

Regioselective Synthesis
Achieving the 5-bromo substitution pattern requires precise regiocontrol. Direct bromination of

quinazolinone typically yields the 6-bromo isomer (electrophilic aromatic substitution favoring

the para-position to the activating nitrogen). Therefore, a de novo ring construction strategy is

required.

Validated Route: The Anthranilic Acid Cyclization
The most reliable method utilizes 2-amino-6-bromobenzoic acid (6-bromoanthranilic acid) as

the starting material.
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Note on Precursor Availability: 2-amino-6-bromobenzoic acid is less common than its 3-bromo

(yields 8-bromo product) or 5-bromo (yields 6-bromo product) isomers. Verification of the

starting material via NMR is mandatory to prevent regio-isomeric contamination.
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Figure 1: Regioselective synthesis pathway ensuring the bromine atom is locked at the C5

position.

Functionalization Strategies (The "Pivot")
Functionalizing the C5-Br position is chemically challenging due to the steric hindrance from

the C4-carbonyl. Standard Suzuki-Miyaura conditions often fail or proceed sluggishly compared

to C6 or C7 analogs.

Overcoming Steric Deactivation
Catalyst Selection: Use Pd-catalysts with bulky, electron-rich phosphine ligands (e.g.,

Pd(dppf)Cl₂ or XPhos Pd G2) to facilitate oxidative addition into the sterically crowded C5-Br

bond.

Solvent Systems: High-boiling solvents (1,4-dioxane or toluene) are often required to

overcome the activation energy barrier.

Decision Matrix for C5 Functionalization
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Figure 2: Strategic workflow for overcoming steric barriers at the C5 position.

Experimental Protocols
Protocol A: Synthesis of 5-Bromoquinazolin-4(3H)-one

Objective: Regioselective construction of the core.

Scale: 10 mmol.

Materials:

2-Amino-6-bromobenzoic acid (2.16 g, 10 mmol)

Formamide (10 mL, excess)

Ammonium acetate (0.77 g, 10 mmol) – Catalyst

Procedure:
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Setup: Charge a 50 mL round-bottom flask with 2-amino-6-bromobenzoic acid, ammonium

acetate, and formamide.

Reaction: Heat the mixture to 140–150 °C for 6 hours. Monitor via TLC (EtOAc:Hexane 1:1).

The starting material (acid) is polar; the product will be less polar.

Work-up: Cool the reaction mixture to room temperature. Pour the dark solution into crushed

ice (100 g).

Isolation: A precipitate will form immediately. Stir for 30 minutes. Filter the solid under

vacuum.[1]

Purification: Recrystallize from ethanol.

Validation:

1H NMR (DMSO-d6): Look for the singlet at ~8.1 ppm (H2). The aromatic region should

show a distinctive ABC pattern (tri-substituted benzene ring). Crucially, H6 and H8 will

appear as doublets, and H7 as a triplet (or dd), confirming the 5-substitution pattern.

Protocol B: Suzuki Cross-Coupling at C5 (Sterically
Demanding)

Objective: Install a phenyl ring at the hindered 5-position.

Procedure:

Degassing: Suspend 5-bromoquinazolinone (1.0 eq), Phenylboronic acid (1.2 eq), and

K₂CO₃ (2.0 eq) in 1,4-dioxane/H₂O (4:1). Sparge with Argon for 15 mins.

Catalyst Addition: Add Pd(dppf)Cl₂·DCM (5 mol%). Note: Standard Pd(PPh₃)₄ often fails here

due to thermal instability at the required temperatures.

Heating: Heat to 100 °C (or 120 °C in Microwave) for 12 hours.

Work-up: Dilute with EtOAc, wash with brine, dry over Na₂SO₄. Purify via flash

chromatography.
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Data & Comparison
Table 1: Comparative Reactivity of Bromo-Quinazolinones

Position
Steric
Environment

Electronic
Effect (N-atom)

Rec. Catalyst
System

Primary
Challenge

5-Bromo
High (Peri-

carbonyl)
Moderate

Pd(dppf)Cl₂ /

XPhos

Steric hindrance;

solubility

6-Bromo Low Low Pd(PPh₃)₄

Regioselectivity

during

bromination

7-Bromo Low
High

(Conjugation)

Pd(OAc)₂ /

SPhos

Electronic

deactivation

8-Bromo Moderate
High (Alpha-

nitrogen)
Pd₂dba₃ / BINAP Chelation to N1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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